Cas no 570-05-8 (2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole)

• Product Name: 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole
• CAS No: 570-05-8
• MF: C₁₃H₁₂F₃N
• MW: 239.236293792725
• MDL: MFCD00085042
• CID: 841264
• Update Time: 2026-04-29

2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole Chemical and Physical Properties

Names and Identifiers

• 2,5-DIMETHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]PYRROLE
• 2,5-DIMETHYL-1-[4-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE
• 2,5-Dimethyl-1-[4-(trifluoromethyl)-phenyl]-1H-pyrrole
• 2,4-DIMETHYL-3-HYDROXYPYRIDINE
• 2,5-dimethyl-1-(4-trifluoromethyl-phenyl)-pyrrole
• 2,5-Dimethyl-1-(4-trifluromethyl-phenyl)-pyrrol
• 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole

• MDL： MFCD00085042
• Inchi： InChI=1S/C13H12F3N/c1-9-3-4-10(2)17(9)12-7-5-11(6-8-12)13(14,15)16/h3-8H,1-2H3
• InChI Key： UWHVRMCDWMXTOE-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C)N1C2=CC=C(C=C2)C(F)(F)F

Computed Properties

• Exact Mass: 239.09200
• Monoisotopic Mass: 239.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.15
• Melting Point: 70-72°C
• Boiling Point: 282.1°C at 760 mmHg
• Flash Point: 124.4°C
• Refractive Index: 1.499
• PSA: 4.93000
• LogP: 4.11290

2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole

Recent Advances in the Study of 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole (CAS: 570-05-8)

The compound 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole (CAS: 570-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The trifluoromethyl group in the phenyl ring enhances the compound's metabolic stability and bioavailability, making it an attractive candidate for further pharmacological investigations. Researchers have employed advanced computational modeling and high-throughput screening techniques to explore its binding affinity with various biological targets.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated its inhibitory effects on pro-inflammatory cytokines and its potential to induce apoptosis in cancer cell lines. These results suggest that 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole could serve as a lead compound for the development of targeted therapies for chronic inflammatory diseases and certain types of cancer.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, with minimal off-target effects observed in preclinical models. However, challenges remain in optimizing its solubility and reducing potential toxicity, which are critical for advancing it to clinical trials. Collaborative efforts between academic and industrial researchers are currently underway to address these issues and explore scalable synthesis routes.

In conclusion, 2,5-Dimethyl-1-4-(trifluoromethyl)phenylpyrrole represents a promising avenue for drug discovery, with its multifaceted biological activities and structural versatility. Continued research is essential to fully elucidate its mechanisms of action and therapeutic potential, paving the way for its eventual application in clinical settings.